Cas no 1806881-74-2 (Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate
• CAS No: 1806881-74-2
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895132
• Update Time: 2025-10-30

Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)3-5-2-7(14)15-6(4-11)9(5)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： FOOUMOLVUCFZIB-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=C(C(F)F)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate

Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate: A Comprehensive Overview

Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate, identified by the CAS number 1806881-74-2, is a highly specialized organic compound with significant applications in contemporary chemical research and synthesis. This compound, characterized by its complex structure, has garnered attention in the scientific community due to its unique properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate comprises a pyridine ring substituted with multiple functional groups. The presence of a bromomethyl group at position 2, a difluoromethyl group at position 3, and an iodine atom at position 6 introduces significant electronic and steric effects, making this compound highly versatile in synthetic transformations. The acetate group at position 4 further enhances its reactivity and compatibility in various chemical reactions.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. For instance, researchers have explored the use of Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate as an intermediate in the synthesis of bioactive molecules targeting specific cellular pathways. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable building block in constructing complex heterocyclic frameworks.

In the context of materials science, this compound has been investigated for its potential applications in the development of advanced polymers and optoelectronic materials. The iodine substituent, being a heavy atom, can significantly influence the electronic properties of the resulting materials, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate involves a series of carefully designed reactions that ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient routes for its preparation, reducing production costs and environmental impact.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the presence of halogen atoms significantly alters the electron distribution across the molecule, enhancing its reactivity towards nucleophiles and electrophiles alike.

In conclusion, Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate stands as a prime example of how complex organic compounds can serve as foundational elements in cutting-edge research across multiple disciplines. Its unique combination of functional groups and reactivity continues to make it an invaluable tool for scientists striving to push the boundaries of chemical innovation.